Cas no 874290-61-6 (3-(Cbz-Amino)-5-fluorophenylboronic acid)

• Product Name: 3-(Cbz-Amino)-5-fluorophenylboronic acid
• CAS No: 874290-61-6
• MF: C₁₄H₁₃BFNO₄
• MW: 289.066727399826
• MDL: MFCD12546455
• CID: 841620
• PubChem ID: 46738923
• Update Time: 2025-05-23

3-(Cbz-Amino)-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(CBZ-AMINO)-5-FLUOROPHENYLBORONIC ACID
• (3-(((Benzyloxy)carbonyl)amino)-5-fluorophenyl)boronic acid
• [3-fluoro-5-(phenylmethoxycarbonylamino)phenyl]boronic acid
• (3-(((Benzyloxy)carbonyl)amino)-5-fluorophenyl)boronicacid
• CS-0174234
• (3-{[(Benzyloxy)carbonyl]amino}-5-fluorophenyl)boronic acid
• MFCD12546455
• AKOS015836815
• AS-42691
• 3-(Benzyloxycarbonylamino)-5-fluorophenylboronic acid
• DTXSID40674567
• 874290-61-6
• A862612
• 3-{[(BENZYLOXY)CARBONYL]AMINO}-5-FLUOROPHENYLBORONIC ACID
• 3-(Cbz-Amino)-5-fluorophenylboronic acid

• MDL： MFCD12546455
• Inchi： 1S/C14H13BFNO4/c16-12-6-11(15(19)20)7-13(8-12)17-14(18)21-9-10-4-2-1-3-5-10/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： NTWYMKQJTIUFRD-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.09200
• Monoisotopic Mass: 289.0921662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.79000
• LogP: 1.32720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-(Cbz-Amino)-5-fluorophenylboronic acid

3-(Cbz-Amino)-5-Fluorophenylboronic Acid: An Overview of Its Synthesis, Applications, and Recent Research

3-(Cbz-Amino)-5-Fluorophenylboronic Acid (CAS No. 874290-61-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of a benzyl carbamate (Cbz) protected amine, a fluorine substituent, and a boronic acid functional group. These features make it an attractive building block for a variety of chemical reactions and applications.

The synthesis of 3-(Cbz-Amino)-5-Fluorophenylboronic Acid typically involves several steps. One common approach is to start with 3-amino-5-fluorobenzonitrile, which can be synthesized from 3-nitro-5-fluorobenzonitrile through reduction. The resulting amine is then protected with benzyl chloroformate to form the Cbz-protected intermediate. This intermediate is subsequently converted to the boronic acid using a suitable boronating agent, such as trimethylborate or bis(pinacolato)diboron. The final step often involves deprotection of the Cbz group under acidic conditions to yield the desired product.

In the realm of medicinal chemistry, 3-(Cbz-Amino)-5-Fluorophenylboronic Acid has shown promise as a key intermediate in the synthesis of bioactive molecules. The presence of the fluorine atom can significantly influence the pharmacological properties of the final compound, such as its metabolic stability and binding affinity to target proteins. Additionally, the boronic acid group provides a reactive handle for further functionalization, enabling the synthesis of complex molecular architectures.

Recent research has highlighted the potential of 3-(Cbz-Amino)-5-Fluorophenylboronic Acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the synthesis of potent inhibitors of bromodomain and extra-terminal (BET) proteins. These inhibitors have shown promise in treating various cancers by disrupting the transcriptional regulation mediated by BET proteins.

Beyond medicinal applications, 3-(Cbz-Amino)-5-Fluorophenylboronic Acid has also found utility in materials science. The boronic acid group can participate in Suzuki-Miyaura coupling reactions, which are widely used for the formation of carbon-carbon bonds in organic synthesis. This makes it an important reagent in the preparation of advanced materials such as polymers and conjugated organic frameworks.

The unique electronic and steric properties of 3-(Cbz-Amino)-5-Fluorophenylboronic Acid have also been exploited in supramolecular chemistry. The combination of the Cbz-protected amine and fluorine substituent can influence non-covalent interactions such as hydrogen bonding and π-stacking, leading to the formation of well-defined supramolecular assemblies. These assemblies have potential applications in areas such as drug delivery and sensing.

In conclusion, 3-(Cbz-Amino)-5-Fluorophenylboronic Acid (CAS No. 874290-61-6) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure provides a versatile platform for further functionalization and exploration, making it an important reagent in modern chemical research. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly significant role in various scientific disciplines.